Cas no 2137577-49-0 (1-cyclobutyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-cyclobutyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 2137577-49-0
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5790896
• PubChem ID: 118342171
• Update Time: 2023-12-26

1-cyclobutyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-783800
• SCHEMBL17047825
• 2137577-49-0
• 1-cyclobutyl-3-methyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-cyclobutyl-3-methyl-

• Inchi： 1S/C8H13N3/c1-6-8(9)5-11(10-6)7-3-2-4-7/h5,7H,2-4,9H2,1H3
• InChI Key： LTJRZEJKFBNJAF-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)C1CCC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 304.0±22.0 °C(Predicted)
• pka: 5.46±0.12(Predicted)